Cas no 1261469-98-0 (2-(Chloromethyl)-1-(difluoromethoxy)naphthalene)

• Product Name: 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene
• CAS No: 1261469-98-0
• MF: C₁₂H₉ClF₂O
• MW: 242.649069547653
• CID: 4935763
• Update Time: 2025-05-19

2-(Chloromethyl)-1-(difluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene

• Inchi： 1S/C12H9ClF2O/c13-7-9-6-5-8-3-1-2-4-10(8)11(9)16-12(14)15/h1-6,12H,7H2
• InChI Key： JMKOBFUFYLAILO-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC=CC2=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene

Comprehensive Overview of 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene (CAS No. 1261469-98-0)

2-(Chloromethyl)-1-(difluoromethoxy)naphthalene (CAS No. 1261469-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This naphthalene derivative is characterized by its unique chloromethyl and difluoromethoxy functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The compound's molecular structure and physicochemical properties make it a valuable building block in medicinal chemistry. Its naphthalene core provides a rigid aromatic framework, while the chloromethyl group offers a site for further functionalization. The difluoromethoxy moiety is known for its ability to enhance metabolic stability and bioavailability, making it a sought-after feature in drug design. Recent studies have explored its potential in developing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel treatments in these areas.

In the context of green chemistry and sustainable synthesis, 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its production to minimize waste and reduce energy consumption, addressing the industry's shift toward environmentally responsible practices. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

From a market perspective, the demand for high-purity intermediates like 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene is rising, driven by the expansion of the pharmaceutical and agrochemical sectors. Its CAS No. 1261469-98-0 is frequently searched in chemical databases and patent literature, reflecting its relevance in intellectual property and R&D. Companies specializing in custom synthesis and contract research often highlight this compound as part of their portfolio, catering to clients seeking tailored solutions for complex molecular challenges.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene, ensuring its quality and consistency. These methods are critical for meeting regulatory standards in GMP (Good Manufacturing Practice) environments. Additionally, computational tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling are used to predict its interactions with biological targets, accelerating the drug discovery process.

The compound's versatility extends to material science, where its aromatic structure and functional groups are explored for applications in organic electronics and advanced coatings. Its potential to contribute to light-emitting diodes (OLEDs) and conductive polymers is an area of active investigation, reflecting the interdisciplinary nature of modern chemical research.

In summary, 2-(Chloromethyl)-1-(difluoromethoxy)naphthalene (CAS No. 1261469-98-0) represents a compelling example of how specialty chemicals drive innovation across multiple industries. Its combination of structural features, reactivity, and applications positions it as a key player in the development of next-generation therapeutics and materials. As research continues to uncover new possibilities, this compound is likely to remain a focal point in scientific and industrial discussions.